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Compound of Interest

Compound Name: Propyl! perfluoroheptanoate

Cat. No.: B15415517

IUPAC Name: Propyl 2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoroheptanoate[1]
Chemical Formula: CioH7F1302[1]
Molecular Weight: 406.14 g/mol [1]

This technical guide provides a comprehensive overview of propyl perfluoroheptanoate, a
per- and polyfluoroalkyl substance (PFAS). The information is intended for researchers,

scientists, and professionals in drug development and related fields.

Chemical and Physical Properties

Quantitative data for propyl perfluoroheptanoate is limited in publicly accessible literature.
The following table summarizes available computed and experimental data.
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Property Value Source
Physical State Not reported
Boiling Point Not reported
Melting Point Not reported
Density Not reported

] NIST Mass Spectrometry Data
Kovats Retention Index 807
Center

LogP (calculated) Not reported

Spectroscopic Data

Detailed experimental spectroscopic data such as *H NMR, 3C NMR, and mass spectrometry
for propyl perfluoroheptanoate are not readily available in the reviewed literature.
Researchers would typically acquire this data as part of a standard chemical characterization.

Synthesis

A specific, detailed experimental protocol for the synthesis of propyl perfluoroheptanoate was
not found in the surveyed scientific literature. However, a general approach to the synthesis of
a perfluorinated ester such as this would typically involve the esterification of
perfluoroheptanoic acid with propanol. This reaction is commonly acid-catalyzed.

Generalized Experimental Protocol for Esterification:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, combine perfluoroheptanoic acid and a molar excess of propanol.

o Catalyst Addition: Add a catalytic amount of a strong acid, such as sulfuric acid.

e Reaction: Heat the mixture to reflux for several hours. The reaction progress can be
monitored by techniques such as thin-layer chromatography (TLC) or gas chromatography
(GC).

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b15415517?utm_src=pdf-body
https://www.benchchem.com/product/b15415517?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15415517?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Work-up: After the reaction is complete, cool the mixture to room temperature. Dilute the
mixture with a suitable organic solvent (e.g., diethyl ether) and wash with a saturated sodium
bicarbonate solution to neutralize the acid catalyst, followed by a wash with brine.

 Purification: Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate),
filter, and concentrate the solvent under reduced pressure. The crude product can then be
purified by distillation or column chromatography to yield pure propyl perfluoroheptanoate.

Biological Activity and Sighaling Pathways

There is a significant lack of specific research on the biological activity and associated
signaling pathways of propyl perfluoroheptanoate. However, given its classification as a
PFAS, it is plausible that it may share some toxicological properties with other better-studied
PFAS compounds.

Research on related PFAS, such as perfluorooctanoic acid (PFOA), has indicated potential
interactions with various biological pathways. These studies suggest that some PFAS can
activate nuclear receptors like PPARa and may be involved in pathways related to lipid
metabolism and immune response. It is important to note that these are general observations
for the broader class of PFAS and may not be directly applicable to propyl
perfluoroheptanoate without specific experimental validation.

Due to the absence of specific data for propyl perfluoroheptanoate, a signaling pathway
diagram cannot be provided for this compound. A generalized workflow for investigating the
potential biological activity of a novel compound is presented below.

Safety and Handling

A specific Safety Data Sheet (SDS) for propyl perfluoroheptanoate was not found. However,
based on the SDS for the closely related compound perfluoroheptanoic acid, it should be
handled with caution. Perfluoroheptanoic acid is classified as causing severe skin burns and
eye damage, and it is harmful if swallowed. It is also suspected of causing cancer and may
damage fertility or the unborn child. Given these potential hazards for a related compound, it is
prudent to handle propyl perfluoroheptanoate with appropriate personal protective equipment
(PPE), including gloves, safety glasses, and a lab coat, and to work in a well-ventilated area.
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Visualizations

Logical Workflow for Compound Synthesis and Characterization

Logical Workflow for Compound Synthesis and Characterization
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Caption: A generalized workflow for the synthesis and characterization of propyl
perfluoroheptanoate.

Experimental Workflow for Biological Activity Screening
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Experimental Workflow for Biological Activity Screening
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Caption: A standard workflow for assessing the biological activity of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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